Cas no 2361666-59-1 (N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2361666-59-1
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5414340
• PubChem ID: 145906334
• Update Time: 2025-07-01

N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-[2-(2-{2-methylimidazo[1,2-a]pyridin-3-yl}-3-oxopiperazin-1-yl)-2-oxoethyl]prop-2-enamide
• EN300-26613192
• N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxopiperazin-1-yl]-2-oxoethyl]prop-2-enamide
• 2361666-59-1
• Z2907170603
• N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C19H23N5O3/c1-4-15(25)22(5-2)12-16(26)24-11-9-20-19(27)18(24)17-13(3)21-14-8-6-7-10-23(14)17/h4,6-8,10,18H,1,5,9,11-12H2,2-3H3,(H,20,27)
• InChI Key： NFHFLHCXPXQWMP-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(N1CCNC(=O)C1C1N2C(=NC=1C)C=CC=C2)=O)(=O)C=C

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.75±0.40(Predicted)

Additional information on N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide

N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2361666-59-1): An Overview

N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2361666-59-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide is characterized by a central imidazopyridine core, which is substituted with a piperazine moiety and an ethyl amide group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent research has focused on the potential of imidazopyridine derivatives in the treatment of neurodegenerative diseases. Studies have shown that these compounds can modulate the activity of certain neurotransmitter receptors, such as GABA and glutamate receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide has been found to exhibit potent neuroprotective effects in preclinical models, suggesting its potential as a therapeutic agent for these conditions.

In addition to its neuroprotective properties, N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide have been extensively studied to ensure its suitability for clinical development. Data from animal models indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its therapeutic efficacy. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new therapeutic agents is ensuring their safety and efficacy in human subjects. To address this, several clinical trials are currently underway to evaluate the safety and efficacy of N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]-2-oxoethyl]-2-propenamide in patients with neurodegenerative diseases and cancer. These trials are designed to provide robust data on the pharmacokinetics, pharmacodynamics, and safety profile of the compound in a clinical setting.

Moreover, researchers are exploring the potential of N-Ethyl-N-[2-[2-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-oxo-1-piperazinyl]- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -propenamide] as a combination therapy with existing drugs. The synergistic effects observed when this compound is used in conjunction with other therapeutic agents suggest that it could enhance treatment outcomes and reduce side effects associated with monotherapy.

In conclusion, N-Ethyl-N-[propenamide] (CAS No. improved readability) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is anticipated that this compound will play a significant role in the treatment of various diseases in the future.